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Cat. No.: B155390

Technical Guide: Dimethyl cis-1,2-
Cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl cis-1,2-cyclohexanedicarboxylate is a diester derivative of
cyclohexanedicarboxylic acid. This document provides a comprehensive overview of its
chemical identity, properties, synthesis, and spectral data, tailored for professionals in research
and development.

Chemical Identity

Identifier Value
IUPAC Name Dimethyl cis-1,2-cyclohexanedicarboxylate[1]
CAS Number 1687-29-2[1][2]

Chemical Formula

C10H1604[1][2]

Molecular Weight

200.23 g/mol [2]

INChl Key

AIACXWOETVLBIA-OCAPTIKFSA-N[2]
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Synonyms:[1]

cis-1,2-Cyclohexanedicarboxylic Acid Dimethyl Ester

Dimethyl cis-Hexahydrophthalate

Dimethyl Hexahydrophthalate

TIMTEC-BB SBB008381

(1a,20)-1,2-Cyclohexanedicarboxylic acid dimethyl ester

Physicochemical Properties

Property Value Source
) Colorless to Almost colorless )
Physical State o TCI Chemicals
clear liquid
Boiling Point 111 °C at 5 mmHg TCI Chemicals
Specific Gravity (20/20) 1.12 TCI Chemicals
Refractive Index 1.46 TCI Chemicals
Topological Polar Surface Area  52.6 A2 PubChem
Hydrogen Bond Acceptor
4 PubChem
Count
Rotatable Bond Count 4 PubChem

Synthesis Protocols

The synthesis of Dimethyl cis-1,2-cyclohexanedicarboxylate can be achieved through
several routes. A common and effective method is the catalytic hydrogenation of the
corresponding unsaturated precursor, Dimethyl cis-4-cyclohexene-1,2-dicarboxylate.

Experimental Protocol: Catalytic Hydrogenation
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This protocol is adapted from the synthesis of the diethyl ester analog and is a standard

procedure for the reduction of a cyclohexene double bond.[3]

Materials:

Dimethyl cis-A4-tetrahydrophthalate
Adams platinum oxide catalyst (PtO2)
Absolute Ethanol

Low-pressure catalytic hydrogenation apparatus

Procedure:

In a suitable hydrogenation vessel (e.g., a 500-mL Pyrex centrifuge bottle), place 0.5 g of
Adams platinum oxide catalyst and 20 mL of absolute ethanol.[3]

Connect the vessel to a low-pressure hydrogen tank and purge the system by alternately
evacuating and filling with hydrogen twice.[3]

Admit hydrogen to the system to a pressure of 1-2 atmospheres and shake the apparatus for
20-30 minutes to reduce the platinum oxide to platinum black.[3]

Stop the shaker, evacuate the system, and admit air.

Add 1 mole of Dimethyl cis-A4-tetrahydrophthalate to the vessel. Rinse the weighing
container with a small amount of absolute ethanol and add it to the reaction mixture.[3]

Again, purge the system by alternately evacuating and filling with hydrogen twice.

Admit hydrogen to a pressure of 25-30 Ib and shake the mixture. Hydrogen uptake will begin
and should be complete in about 30-40 minutes.

After the theoretical amount of hydrogen has been absorbed, continue shaking for an
additional 15 minutes.

Stop the shaker, evacuate the system, and admit air.
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* Remove the catalyst by filtration.
e The ethanol is removed from the filtrate by distillation.

e The residue is then distilled under reduced pressure to yield pure Dimethyl cis-1,2-

cyclohexanedicarboxylate.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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